Cas no 784-38-3 (2-Amino-5-chloro-2’-fluorobenzophenone)

• Product Name: 2-Amino-5-chloro-2’-fluorobenzophenone
• CAS No: 784-38-3
• MF: C₁₃H₉ClFNO
• MW: 249.668065786362
• MDL: MFCD00038381
• CID: 39911
• PubChem ID: 69912
• Update Time: 2025-11-01

2-Amino-5-chloro-2’-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-chlorophenyl)(2-fluorophenyl)methanone
• 2-AMINO-5-CHLORO-2'-FLUOROBENZOPHENONE
• (2-AMINO-5-CHLORO-PHENYL)-(2-FLUORO-PHENYL)-METHANONE
• TIMTEC-BB SBB003151
• 2-Amino-2'-fluoro-5-chlorobenzophenone
• Benzophenone, 2-amino-5-chloro-2'-fluoro-
• Methanone, (2-amino-5-chlorophenyl)(2-fluorophenyl)-
• 2-amino-2'-fluoro-5-Chlorophenyl-phenyl menthanine
• 2-Amino-5-chloro-2′-fluorobenzophenone
• (2-amino-5-chlorophenyl)-(2-fluorophenyl)methanone
• 2-Amino-5-chloro-2’-fluorobenzophenone
• 2-AMino-5-Chloro-2-Fluorobenzophenone
• Benzophenone,2-amino-5-chloro-2'-fluoro- (7CI,8CI)
• NS00042217
• AB01321091-02
• SR-01000944771
• SR-01000944771-1
• 2-Amino-2'-fluoro-5-chlorobenzophenone;Benzophenone, 2-amino-5-chloro-2'-fluoro-
• (2-Amino-5-chlorophenyl)(2-fluorophenyl)methanone #
• Tox21_113844
• 784-38-3
• MFCD00038381
• SCHEMBL333224
• AKOS000120653
• A20918
• AMY615
• SY016458
• PD192576
• FT-0611155
• EN300-18152
• 2-Amino-5-chloro-2`-fluorobenzophenone
• AS-11859
• 2-amino-5-chloro-2'-fluoro-benzophenone
• DTXCID6031621
• CAS-784-38-3
• W-104282
• NCGC00253725-01
• Z57234195
• AC-10738
• 2-Amino-5-chloro-2'-fluorobenzophenone, 98%
• 2-amino-5-chloro-2' -fluorobenzophenone
• 2-Amino-5-chloro-2 inverted exclamation mark -fluorobenzophenone
• EINECS 212-316-8
• CS-W002172
• NCGC00253725-02
• CHEMBL3183508
• DTXSID5057832
• 4-chloro-2-(2-fluorobenzoyl)aniline
• DB-020463
• STK711123
• 2-Amino-5-chloro-2 inverted exclamation marka-fluorobenzophenone
• A1451
• BBL010025
• (2-amino-5-chloro-phenyl)-(2-fluorophenyl)methanone

• MDL： MFCD00038381
• Inchi： 1S/C13H9ClFNO/c14-8-5-6-12(16)10(7-8)13(17)9-3-1-2-4-11(9)15/h1-7H,16H2
• InChI Key： GTGMXPIQRQSORU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1F)=O)N

Computed Properties

• Exact Mass: 249.03600
• Monoisotopic Mass: 249.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.3134 (estimate)
• Melting Point: 95.0 to 98.0 deg-C
• Boiling Point: 207C
• Flash Point: 215.2℃
• PSA: 43.09000
• LogP: 3.87350
• Solubility: Not determined

2-Amino-5-chloro-2’-fluorobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Amino-5-chloro-2’-fluorobenzophenone

Introduction to 2-Amino-5-chloro-2’-fluorobenzophenone (CAS No. 784-38-3) and Its Applications in Modern Chemical Biology

2-Amino-5-chloro-2’-fluorobenzophenone, identified by the chemical identifier CAS No. 784-38-3, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring both amino and chloro substituents alongside a fluorine atom, exhibits a rich reactivity that makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The presence of these functional groups not only enhances its utility in organic synthesis but also opens up numerous possibilities for its application in drug discovery and material science.

The structure of 2-amino-5-chloro-2’-fluorobenzophenone consists of a benzophenone core with substituents at the 2-amino, 5-chloro, and 2’-fluorine positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various biochemical interactions. The amino group at the 2-position can participate in hydrogen bonding, while the chloro group at the 5-position introduces electrophilic reactivity, facilitating nucleophilic substitution reactions. Additionally, the fluorine atom at the 2’-position enhances the lipophilicity of the molecule, influencing its solubility and bioavailability.

In recent years, 2-amino-5-chloro-2’-fluorobenzophenone has been extensively studied for its role in medicinal chemistry. Its derivatives have been explored as potential inhibitors of various enzymatic targets, including kinases and proteases, which are critical in numerous disease pathways. For instance, studies have demonstrated that modifications of this scaffold can lead to compounds with significant antitumor activity by disrupting key signaling pathways involved in cancer cell proliferation. The fluorine substituent, in particular, has been shown to improve metabolic stability and binding affinity, making it a preferred choice for drug design.

The synthesis of 2-amino-5-chloro-2’-fluorobenzophenone typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the bromination of benzophenone followed by selective chlorination and fluorination. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can lead to undesired byproducts. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.

One of the most compelling aspects of 2-amino-5-chloro-2’-fluorobenzophenone is its utility in designing small-molecule probes for biochemical studies. Researchers have utilized this compound to develop fluorescent dyes that can label specific proteins or cellular components with high specificity. The combination of amino and chloro groups allows for further derivatization into probes that can interact with biological targets through covalent or non-covalent binding mechanisms. These probes are invaluable tools for elucidating complex biological processes and have applications in both research and diagnostic settings.

The pharmacological potential of derivatives of 2-amino-5-chloro-2’-fluorobenzophenone has been further explored in clinical trials targeting neurological disorders. Preliminary studies suggest that certain analogs exhibit neuroprotective effects by modulating neurotransmitter release or inhibiting oxidative stress pathways. The fluorine atom, known for its ability to enhance molecular interactions with biological targets, plays a crucial role in improving drug efficacy. Ongoing research aims to optimize these derivatives for therapeutic use, with a focus on enhancing their pharmacokinetic profiles.

Beyond pharmaceutical applications, 2-amino-5-chloro-2’-fluorobenzophenone has found utility in material science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The compound’s ability to undergo π-stacking interactions allows it to form ordered aggregates, which are essential for efficient charge transport in electronic devices. Researchers are investigating ways to incorporate this molecule into novel materials that could revolutionize display technologies and energy storage solutions.

The safety profile of 2-amino-5-chloro-2’-fluorobenzophenone is another critical consideration in its application across various fields. While the compound itself is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent any potential health risks associated with exposure. Industrial-scale production requires adherence to strict safety protocols to ensure worker protection and environmental compliance. Regulatory agencies recommend thorough toxicological assessments before large-scale use or commercialization.

In conclusion, 2-amino-5-chloro-2’-fluorobenzophenone (CAS No. 784-38-3) is a multifaceted compound with broad applications in chemical biology and material science. Its unique structural features enable its use as an intermediate in drug synthesis, a probe for biochemical studies, and a building block for advanced materials. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.